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Introduction
Dihydroxyaluminum sodium carbonate (DASC) is an inorganic chemical compound widely

utilized in the pharmaceutical industry as an antacid.[1] Its efficacy in neutralizing gastric acid,

coupled with a favorable side-effect profile compared to other antacids, has made it a subject of

interest in drug formulation and development.[1] This technical guide provides an in-depth

overview of the physical and chemical properties of dihydroxyaluminum sodium carbonate,

detailed experimental protocols for its characterization, and a visualization of its mechanism of

action.

Chemical and Physical Properties
Dihydroxyaluminum sodium carbonate is a complex of aluminum hydroxide and sodium

carbonate.[1] It typically presents as a white to off-white, amorphous crystalline powder.[2] The

fundamental physicochemical properties of DASC are summarized in the tables below.
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Table 1: General Properties of Dihydroxyaluminum
Sodium Carbonate

Property Value Reference

Chemical Name
Dihydroxyaluminum sodium

carbonate
[3]

CAS Number 16482-55-6 [4]

Molecular Formula CH₂AlNaO₅ [4]

Molecular Weight 143.99 g/mol [4]

Appearance
White to off-white crystalline

powder
[2]

Table 2: Physicochemical Properties of
Dihydroxyaluminum Sodium Carbonate

Property Value Reference

Solubility

Practically insoluble in water

and organic solvents; soluble

in dilute mineral acids.

[2]

pH (1 in 25 suspension) 9.9 – 10.2 [3]

Acid-Neutralizing Capacity

Not less than 75.0% of the

expected mEq value. Each mg

has an expected capacity of

0.0278 mEq.

[3]

Loss on Drying
Not more than 14.5% (130°C

to constant weight)
[3]

Sodium Content 15.2% - 16.8% [3]

Table 3: Thermal Properties of Dihydroxyaluminum
Sodium Carbonate
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Property Description Reference

Thermal Decomposition

Dehydration occurs between

100-200°C, followed by

decomposition of the

carbonate component at

higher temperatures.

Mechanism of Action: Acid Neutralization
The primary therapeutic effect of dihydroxyaluminum sodium carbonate is the neutralization

of excess hydrochloric acid in the stomach. This chemical reaction raises the gastric pH,

thereby alleviating the symptoms of heartburn and acid indigestion. The overall reaction is as

follows:

NaAl(OH)₂CO₃ + 4HCl → NaCl + AlCl₃ + 3H₂O + CO₂

This process can be visualized as a straightforward chemical interaction.
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Figure 1: Acid neutralization by Dihydroxyaluminum Sodium Carbonate.

Experimental Protocols
Accurate characterization of dihydroxyaluminum sodium carbonate is crucial for quality

control and formulation development. The following are detailed protocols for key analytical

tests based on the United States Pharmacopeia (USP).

Determination of Acid-Neutralizing Capacity (ANC)
This method determines the amount of acid that a given weight of the substance can

neutralize. The workflow for this experiment is outlined below.
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Start

Accurately weigh
~425 mg of undried DASC

Add a precise volume of
standardized HCl (excess)

Stir for a specified time
at a controlled temperature

Back-titrate the excess HCl
with standardized NaOH

Determine the endpoint
(e.g., potentiometrically to pH 3.5)

Calculate the acid-neutralizing
capacity (mEq/g)

End
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Figure 2: Workflow for determining Acid-Neutralizing Capacity.
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Protocol based on USP <301>:

Preparation: Accurately weigh about 425 mg of undried Dihydroxyaluminum Sodium
Carbonate.

Acid Digestion: To the weighed sample, add a precisely measured volume of 0.5 N

hydrochloric acid VS that is sufficient to leave an excess of at least 15 mL.

Reaction: Stir the mixture continuously for 1 hour, maintaining the temperature at 37 ± 3 °C.

Titration: After 1 hour, titrate the excess hydrochloric acid with 0.5 N sodium hydroxide VS to

a pH of 3.5. The titration should be performed potentiometrically.

Calculation: The number of mEq of acid consumed per gram of substance is calculated from

the difference between the volume of hydrochloric acid added and the volume of sodium

hydroxide used in the titration.

Loss on Drying
This procedure determines the percentage of volatile matter (primarily water) in a sample.

Protocol based on USP <731>:

Preparation: Tare a clean, dry weighing bottle. Transfer about 1 to 2 g of the

Dihydroxyaluminum Sodium Carbonate to the bottle and weigh accurately.

Drying: Place the open weighing bottle containing the sample in a drying oven at 130°C.

Constant Weight: Dry the sample to a constant weight. This is achieved when two

consecutive weighings, with an additional hour of drying in between, do not differ by more

than 0.50 mg per gram of sample taken.

Cooling: After each drying interval, place the stoppered weighing bottle in a desiccator to

cool to room temperature before weighing.

Calculation: The loss on drying is calculated as the percentage of weight lost from the

original sample weight.
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pH Determination
This method measures the pH of a suspension of the substance in water.

Protocol based on USP <791>:

Apparatus: Use a calibrated pH meter with a suitable electrode system.

Preparation of Suspension: Prepare a 1 in 25 suspension of Dihydroxyaluminum Sodium
Carbonate in carbon dioxide-free water. This corresponds to 1 g of the substance in 25 mL

of water.

Measurement: Immerse the electrode in the suspension and record the pH reading after it

has stabilized. The measurement should be performed at a controlled temperature, typically

25 ± 2 °C.

Synthesis of Dihydroxyaluminum Sodium
Carbonate
Dihydroxyaluminum sodium carbonate can be synthesized through the reaction of an

aluminum salt with sodium carbonate in an aqueous medium.

Example Protocol:

Reaction Setup: An aqueous solution of an ionic aluminum salt (e.g., aluminum chloride) is

prepared.

Precipitation: A stoichiometric excess of sodium carbonate solution is added to the aluminum

salt solution. The reaction is typically carried out in the presence of sodium hydroxide to

maintain a pH between 7.2 and 10.5.[5]

Reaction Conditions: The mixture is stirred at a controlled temperature (e.g., 60°C) for a

sufficient period (e.g., 2-3 hours) to ensure complete precipitation.[5]

Isolation: The precipitated dihydroxyaluminum sodium carbonate is collected by filtration.

Washing: The precipitate is washed with water to remove any soluble byproducts.[5]
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Drying: The final product is dried in an oven at an appropriate temperature.

Conclusion
This technical guide provides a detailed overview of the essential physical and chemical

properties of dihydroxyaluminum sodium carbonate. The presented data and experimental

protocols offer a valuable resource for researchers, scientists, and drug development

professionals involved in the analysis, formulation, and quality control of this important

pharmaceutical ingredient. The visualization of its acid-neutralizing mechanism and the

workflow for its characterization aim to facilitate a deeper understanding of its function and

analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b082158?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

